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Compound of Interest

Compound Name:
N7-[(2-

Hydroxyethoxy)methyl)guanine

CAS No.: 91702-61-3

Cat. No.: B129454

Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work and

the safety of your team are paramount. This guide provides an in-depth, scientifically grounded

protocol for the safe handling and disposal of N7-[(2-Hydroxyethoxy)methyl]guanine, an isomer

of the antiviral drug Acyclovir. By understanding the "why" behind each procedural step, you

can foster a culture of safety and ensure the reliability of your experimental outcomes.

Understanding the Compound: Hazard Profile
N7-[(2-Hydroxyethoxy)methyl]guanine is classified with the following GHS hazard statements:

H315: Causes skin irritation[1]

H317: May cause an allergic skin reaction[1]

H319: Causes serious eye irritation[1]
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These classifications necessitate a stringent approach to personal protective equipment (PPE)

to prevent accidental exposure. While comprehensive toxicological data for this specific isomer

is limited, related guanine compounds are known to cause respiratory tract irritation if inhaled.

[2][3][4] Therefore, our safety protocols are designed to mitigate these identified risks.

Core Directive: Personal Protective Equipment
(PPE)
The minimum PPE for handling N7-[(2-Hydroxyethoxy)methyl]guanine includes a lab coat,

protective eyewear, long pants, and closed-toe shoes.[5] However, due to the specific hazards

of this compound, the following enhanced precautions are mandatory.

Essential Personal Protective Equipment
PPE Component Specification Rationale

Gloves Nitrile, double-gloved

Provides a robust barrier

against skin contact and

absorption. Double-gloving is

recommended to protect

against undetected punctures.

[5][6]

Eye Protection
Safety glasses with side

shields or goggles

Protects against splashes and

airborne particles that can

cause serious eye irritation.[2]

[3][7]

Lab Coat Standard laboratory coat
Prevents contamination of

personal clothing.[5]

Respiratory Protection N95 respirator or equivalent

Recommended when handling

the powder form to prevent

inhalation of dust particles,

which may cause respiratory

irritation.[2][3][8]

Operational Plan: From Receipt to Disposal
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A systematic workflow is critical to minimizing exposure risk. The following step-by-step guide

outlines the entire handling process.

Visualizing the Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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